Cas no 700362-32-9 (2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol
• CAS No: 700362-32-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD18825460
• CID: 557090
• PubChem ID: 18752822
• Update Time: 2025-08-05

2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol
• Benzenemethanol, 2-nitro-alpha-(trifluoromethyl)- (9CI)
• CS-0454987
• SY249792
• 2,2,2-Trifluoro-1-(2-nitrophenyl)ethan-1-ol
• MFCD18825460
• 1,1,1-trifluoro-2-hydroxy-2-(2-nitrophenyl)ethane
• F93874
• SCHEMBL6723797
• DTXSID50595931
• EN300-362977
• AKOS016015155
• 2-Nitro-alpha-(trifluoromethyl)benzyl Alcohol
• 700362-32-9
• J-506719
• DB-285426
• BENZENEMETHANOL, 2-NITRO-ALPHA-(TRIFLUOROMETHYL)-
• HS-7899

• MDL： MFCD18825460
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)7(13)5-3-1-2-4-6(5)12(14)15/h1-4,7,13H
• InChI Key： ABHAFAQMIBXHIR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 2.71370

Additional information on 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol

Introduction to 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol (CAS No. 700362-32-9)

2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol, with the CAS number 700362-32-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trifluoromethyl and nitrophenyl functional groups, which confer it with distinct reactivity and biological activity.

The molecular structure of 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol consists of a trifluoromethyl group attached to a carbon atom, which is also bonded to a hydroxyl group. The presence of the nitrophenyl group further enhances its reactivity and stability. These features make it an attractive candidate for the synthesis of more complex molecules and intermediates in organic synthesis.

In the realm of pharmaceutical research, 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The trifluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of drug molecules, while the nitrophenyl group can contribute to their biological activity.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol in the synthesis of a series of novel anti-inflammatory compounds. These compounds exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. The researchers found that the trifluoromethyl group played a crucial role in enhancing the potency and selectivity of these compounds.

Beyond pharmaceutical applications, 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol has also been investigated for its potential in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with enhanced properties. For instance, it has been used as a precursor in the synthesis of fluorinated polymers, which are known for their excellent thermal stability and chemical resistance.

A recent study published in Advanced Materials explored the use of 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol in the development of novel fluorinated polymers for use in electronic devices. The researchers found that these polymers exhibited superior dielectric properties and thermal stability compared to traditional materials. This opens up exciting possibilities for their application in next-generation electronic devices and coatings.

The synthesis of 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol (CAS No. 700362-32-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working on new drug development and advanced materials. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in future scientific advancements.